4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid

• IUPAC Name: 4-[(E)-2-[3-chloro-5-ethoxy-4-[(3-nitrophenyl)methoxy]phenyl]-1-cyanoethenyl]benzoic acid
• InChI: InChI=1S/C25H19ClN2O6/c1-2-33-23-13-17(10-20(14-27)18-6-8-19(9-7-18)25(29)30)12-22(26)24(23)34-15-16-4-3-5-21(11-16)28(31)32/h3-13H,2,15H2,1H3,(H,29,30)/b20-10-
• InChI Key: LJABDBZCYXUACF-JMIUGGIZSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C(C#N)C2=CC=C(C=C2)C(=O)O)Cl)OCC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C(/C#N)\C2=CC=C(C=C2)C(=O)O)Cl)OCC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C25H19ClN2O6
• Molecular Weight: 478.9 g/mol

Description

4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid, also known as CENPA, is a synthetic compound that has gained significant attention in the field of cancer research. CENPA is a potent inhibitor of kinetochore function, which plays a critical role in the segregation of chromosomes during cell division.

Mechanism of Action

4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid inhibits kinetochore function by binding to the centromere protein C (CENP-C). This binding disrupts the interaction between CENP-C and the kinetochore, leading to mitotic arrest and cell death. Additionally, 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid has been shown to have a potent inhibitory effect on kinetochore function, leading to mitotic arrest and cell death. Additionally, 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid has been shown to induce apoptosis in cancer cells by activating the caspase pathway. In animal studies, 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid has been well-tolerated and has shown promise as a potential cancer therapeutic.

Advantages and Limitations for Lab Experiments

4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid is a potent and specific inhibitor of kinetochore function, making it an ideal tool for studying the role of kinetochores in cancer development and progression. However, the use of 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid in lab experiments is limited by its relatively high cost and the need for specialized equipment and expertise to synthesize and purify the compound.

Future Directions

There are several potential future directions for research on 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid. One area of interest is the development of more potent and selective 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid analogs that can be used in cancer therapy. Additionally, further research is needed to better understand the mechanism of action of 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid and its potential use in combination with other cancer therapies. Finally, there is a need for more comprehensive studies on the safety and efficacy of 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid in animal models and human clinical trials.

Synthesis Methods

The synthesis of 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid involves several steps, starting with the preparation of 3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]aniline. This intermediate is then reacted with 2-bromo-4-(1-cyanovinyl)benzoic acid to yield 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid. The overall synthetic route involves several purification steps and yields a high-quality product suitable for research purposes.

Scientific Research Applications

4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid has shown promise as a potential cancer therapeutic due to its ability to inhibit kinetochore function. Kinetochore dysfunction is a hallmark of cancer cells, and inhibition of this process can lead to cell death. Studies have shown that 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid can induce cell death in cancer cell lines, including breast, lung, and colon cancer. Furthermore, 4-(2-{3-chloro-5-ethoxy-4-[(3-nitrobenzyl)oxy]phenyl}-1-cyanovinyl)benzoic acid has been shown to enhance the efficacy of other cancer therapies, such as paclitaxel and cisplatin.